Cas no 207461-11-8 (1,10-Phenanthroline, 8-bromo-2-chloro-)

1,10-Phenanthroline, 8-bromo-2-chloro- structure
207461-11-8 structure
Product Name:1,10-Phenanthroline, 8-bromo-2-chloro-
CAS No:207461-11-8
MF:C12H6BrClN2
MW:293.546440601349
CID:1395974
PubChem ID:11087661
Update Time:2025-04-20

1,10-Phenanthroline, 8-bromo-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1,10-Phenanthroline, 8-bromo-2-chloro-
    • 8-bromo-2-chloro-1,10-phenanthroline
    • DTXSID50454796
    • 207461-11-8
    • SCHEMBL26104501
    • Inchi: 1S/C12H6BrClN2/c13-9-5-8-2-1-7-3-4-10(14)16-12(7)11(8)15-6-9/h1-6H
    • InChI Key: JIVSTWDMLVKCKS-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C(=C1)C=CC1=CC=C(N=C21)Cl

Computed Properties

  • Exact Mass: 291.94038
  • Monoisotopic Mass: 291.94029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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